Cas no 1351238-40-8 (3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile)

• Product Name: 3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile
• CAS No: 1351238-40-8
• MF: C₉H₄BrN₃O
• MW: 250.051560401917
• CID: 3167707
• PubChem ID: 84819892
• Update Time: 2025-05-28

3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile
• SCHEMBL1697853
• SCUPVXCGYFDBMA-UHFFFAOYSA-N
• 1351238-40-8

• Inchi： 1S/C9H4BrN3O/c10-9-6(4-11)13-7(5-12-9)8-2-1-3-14-8/h1-3,5H
• InChI Key： SCUPVXCGYFDBMA-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C=N1)C1=CC=CO1

Computed Properties

• Exact Mass: 248.95377Da
• Monoisotopic Mass: 248.95377Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.7Ų

Additional information on 3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile

Recent Advances in the Study of 3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile (CAS: 1351238-40-8)

In recent years, the compound 3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile (CAS: 1351238-40-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrazine and furan moieties, has shown promising potential in various therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities. The growing body of research on this molecule underscores its versatility and the need for a comprehensive understanding of its mechanisms of action and synthetic pathways.

The primary objective of recent studies has been to elucidate the structural-activity relationships (SAR) of 3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile, with a focus on optimizing its pharmacological properties. Researchers have employed a combination of computational modeling, synthetic chemistry, and in vitro assays to explore its interactions with biological targets. Notably, molecular docking studies have revealed high affinity binding to key enzymes involved in cancer cell proliferation, suggesting its potential as a lead compound for drug development.

One of the most significant findings in recent research is the compound's efficacy against multidrug-resistant (MDR) bacterial strains. In a 2023 study published in the *Journal of Medicinal Chemistry*, 3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile demonstrated potent inhibitory activity against methicillin-resistant *Staphylococcus aureus* (MRSA) and *Escherichia coli* strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics, thereby reducing the likelihood of resistance development.

In addition to its antimicrobial properties, recent investigations have explored the anticancer potential of 3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported that the compound exhibited selective cytotoxicity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and DNA fragmentation assays.

The synthetic accessibility of 3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile has also been a focal point of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For instance, a 2023 study in *Tetrahedron Letters* described a one-pot synthesis method using microwave-assisted catalysis, which significantly reduced reaction times and improved yields compared to traditional methods.

Despite these promising findings, challenges remain in the clinical translation of 3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's diverse biological activities and synthetic tractability make it a compelling candidate for future drug discovery efforts.

In conclusion, the latest research on 3-Bromo-6-(furan-2-yl)pyrazine-2-carbonitrile (CAS: 1351238-40-8) highlights its potential as a multifaceted therapeutic agent. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual application in clinical settings.